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Compound of Interest

Compound Name: INX-315

CAS No.: 2745060-92-6

Cat. No.: B12375471

Get Quote

Application Notes and Protocols for INX-315
For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the use of INX-315, a

potent and selective inhibitor of Cyclin-Dependent Kinase 2 (CDK2). These guidelines are

intended for researchers, scientists, and professionals involved in drug development and

cancer research.

Introduction
INX-315 is an orally active small molecule that selectively inhibits CDK2, a key regulator of cell

cycle progression.[1][2][3] Dysregulation of CDK2 activity, often through the amplification of its

binding partner Cyclin E1 (CCNE1), is a hallmark of several cancers, including certain types of

ovarian, gastric, and breast cancers.[4][5] INX-315 has demonstrated robust anti-tumor activity

in preclinical models by inducing G1 phase cell cycle arrest and senescence, particularly in
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tumors with CCNE1 amplification.[1][4][6] Furthermore, it has shown efficacy in overcoming

resistance to CDK4/6 inhibitors in breast cancer models.[4][5][6]

Physicochemical Properties and Solubility
Proper handling and solubilization of INX-315 are critical for accurate and reproducible

experimental results.

Table 1: Physicochemical and Solubility Data for INX-315

Property Value Source(s)

Molecular Weight 427.48 g/mol [1][7][8]

Molecular Formula C₁₉H₂₁N₇O₃S [1][7][8]

Appearance White to off-white solid [3]

Solubility in DMSO
86 mg/mL (201.17 mM) or 100

mg/mL (233.93 mM)
[1][3]

Solubility in Water Insoluble [1]

Solubility in Ethanol Insoluble [1]

Note: The use of fresh, anhydrous DMSO is recommended as moisture can reduce the

solubility of INX-315.[1] For in vitro experiments, it is advisable to first prepare a high-

concentration stock solution in DMSO and then dilute it with the appropriate cell culture

medium.[9]

Storage and Stability
To ensure the integrity of the compound, proper storage is essential.

Table 2: Storage and Stability of INX-315
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Form
Storage
Temperature

Stability Period Source(s)

Powder -20°C 3 years [1][3]

4°C 2 years [3]

In Solvent (DMSO) -80°C 1 year [1]

-20°C 1 month [1][3]

Recommendation: Aliquot stock solutions to avoid repeated freeze-thaw cycles.[1]

Mechanism of Action: CDK2 Signaling Pathway
INX-315 exerts its anti-tumor effects by inhibiting the CDK2/Cyclin E signaling pathway, which

is crucial for the G1 to S phase transition of the cell cycle.[4] Inhibition of CDK2 by INX-315
leads to the hypophosphorylation of the Retinoblastoma protein (Rb), which in turn prevents

the release of the E2F transcription factor.[4][6] This blockage of E2F-mediated transcription of

genes required for DNA synthesis ultimately results in G1 cell cycle arrest and a reduction in

tumor cell proliferation.[1][4]
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Caption: INX-315 inhibits the CDK2/Cyclin E pathway, leading to cell cycle arrest.

Experimental Protocols
In Vitro Cell-Based Assays
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To prepare a 10 mM stock solution, dissolve 4.27 mg of INX-315 powder in 1 mL of

anhydrous DMSO.

Vortex thoroughly to ensure complete dissolution. Ultrasonic treatment may be necessary.[3]

Store the stock solution in aliquots at -80°C for up to one year.[1]

This protocol is adapted from studies demonstrating the anti-proliferative effects of INX-315.[4]

Seed cancer cell lines (e.g., CCNE1-amplified ovarian or gastric cancer cells) in 96-well

plates at an appropriate density.

Allow cells to adhere overnight.

Prepare a serial dilution of INX-315 in cell culture medium from the 10 mM DMSO stock.

Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent toxicity.

Replace the existing medium with the medium containing various concentrations of INX-315
(e.g., 0.3 nM to 10 µM).[3] Include a vehicle control (DMSO only).

Incubate the plates for 6 days.[4]

Assess cell viability using a commercial assay kit (e.g., CellTiter-Glo® Luminescent Cell

Viability Assay) according to the manufacturer's instructions.

Measure luminescence using a plate reader.

Calculate the IC₅₀ value by plotting the percentage of cell viability against the log

concentration of INX-315.

This protocol is based on findings that INX-315 induces G1 cell cycle arrest.[4]

Seed cells in 6-well plates and allow them to adhere.

Treat cells with INX-315 at various concentrations (e.g., 30-300 nM) for 24 hours.[3]

Harvest the cells by trypsinization and wash with ice-cold PBS.
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Fix the cells in 70% ethanol at -20°C for at least 2 hours.

Wash the cells with PBS and resuspend in a staining solution containing a DNA dye (e.g.,

propidium iodide) and RNase A.

Incubate in the dark for 30 minutes at room temperature.

Analyze the DNA content by flow cytometry.

Quantify the percentage of cells in G1, S, and G2/M phases of the cell cycle.
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Caption: General workflow for in vitro experiments with INX-315.

In Vivo Animal Studies
The following formulation has been used for oral administration in mouse models.[1]

Prepare a stock solution of INX-315 in DMSO (e.g., 86 mg/mL).
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To prepare a 1 mL working solution, add 50 µL of the clarified DMSO stock solution to 400 µL

of PEG300. Mix until the solution is clear.

Add 50 µL of Tween80 to the mixture and mix until clear.

Add 500 µL of ddH₂O to bring the final volume to 1 mL.

This mixed solution should be used immediately.

This protocol is a general guideline based on successful preclinical studies with INX-315.[1][3]

[4]

Implant human cancer cells (e.g., OVCAR3 ovarian cancer cells or GA0103 gastric cancer

patient-derived xenograft) subcutaneously into immunocompromised mice.

Monitor tumor growth. When tumors reach a palpable size, randomize the mice into

treatment and control groups.

Administer INX-315 or vehicle control to the mice. Dosing regimens can vary, for example,

100 mg/kg twice daily or 200 mg/kg once daily, via oral gavage or intraperitoneal injection.[3]

[4]

Monitor tumor volume and body weight regularly (e.g., twice a week).

At the end of the study, euthanize the mice and collect tumors for further analysis (e.g.,

western blotting for pRb and Cyclin A2).[6]

Clinical Development
INX-315 is currently in clinical trials to evaluate its safety, tolerability, pharmacokinetics, and

preliminary anti-tumor activity in patients with advanced/metastatic cancers.[4][10][11] The

trials are investigating INX-315 as a monotherapy and in combination with other anti-cancer

agents like fulvestrant and abemaciclib in patients with HR+/HER2- breast cancer and CCNE1-

amplified solid tumors, including ovarian cancer.[10][12][13]
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INX-315 is a promising selective CDK2 inhibitor with significant potential for the treatment of

specific cancer types. The protocols and data presented in these application notes are intended

to facilitate further research and development of this compound. Adherence to proper handling,

storage, and experimental procedures is crucial for obtaining reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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